Cas no 1019380-70-1 ([1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine)

• Product Name: [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine
• CAS No: 1019380-70-1
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5229858
• Update Time: 2025-05-20

[1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, 1-(3-pyridinylmethyl)-
• [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine

• Inchi： 1S/C12H19N3/c13-7-11-4-2-6-15(9-11)10-12-3-1-5-14-8-12/h1,3,5,8,11H,2,4,6-7,9-10,13H2
• InChI Key： LUURPVUDUOREFV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CN=C2)CCCC(CN)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 325.9±17.0 °C at 760 mmHg
• Flash Point: 150.9±20.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

[1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine

Recent Advances in the Study of [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine (CAS: 1019380-70-1)

The compound [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine, with the CAS number 1019380-70-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-pyridine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of focus in recent research has been the synthesis and optimization of [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving reductive amination and catalytic hydrogenation, which demonstrated scalability for industrial production. This advancement is particularly significant given the compound's potential as a precursor for further derivatization in drug development.

Pharmacological investigations have revealed that [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine exhibits high affinity for specific neurotransmitter receptors in the CNS. In vitro studies using radioligand binding assays have shown nanomolar affinity for both serotonin and dopamine receptor subtypes, suggesting potential applications in neuropsychiatric disorders. Notably, a 2024 study in Neuropharmacology reported that the compound demonstrates functional selectivity at 5-HT2A receptors, which may translate to improved therapeutic profiles with reduced side effects compared to existing medications.

The pharmacokinetic properties of [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine have also been extensively studied. Recent preclinical data indicate favorable blood-brain barrier penetration and metabolic stability, with a half-life suitable for once-daily dosing in potential clinical applications. However, researchers have noted species-dependent differences in metabolism that will require careful consideration during translational studies. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

Emerging applications of this compound extend beyond CNS disorders. A groundbreaking study published in Nature Chemical Biology (2024) demonstrated that derivatives of [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine can serve as allosteric modulators of protein-protein interactions involved in cancer pathways. The researchers identified specific structural modifications that enhance selectivity for oncogenic protein complexes, opening new avenues for targeted cancer therapeutics. This discovery has prompted several pharmaceutical companies to initiate discovery programs based on this chemical scaffold.

Despite these promising developments, challenges remain in the clinical translation of [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine-based therapeutics. Current research efforts are focused on addressing potential toxicity concerns identified in animal models, particularly regarding cardiovascular effects at higher doses. Collaborative projects between academic institutions and industry partners are underway to develop safer analogs while maintaining the desired pharmacological activity.

In conclusion, [1-(pyridin-3-ylmethyl)piperidin-3-yl]methanamine (CAS: 1019380-70-1) represents a versatile and pharmacologically interesting compound with multiple potential therapeutic applications. The recent advances in its synthesis, pharmacological characterization, and novel applications underscore its importance in contemporary drug discovery. As research continues to elucidate its full potential, this compound may serve as the foundation for new treatments in neurology, psychiatry, and oncology. Future studies will likely focus on clinical translation and the development of optimized derivatives with improved safety profiles.